Cas no 2227905-71-5 ((2R)-4-(ethylsulfanyl)butan-2-ol)

• Product Name: (2R)-4-(ethylsulfanyl)butan-2-ol
• CAS No: 2227905-71-5
• MF: C₆H₁₄OS
• MW: 134.239760875702
• CID: 5909852
• PubChem ID: 165636410
• Update Time: 2025-05-20

(2R)-4-(ethylsulfanyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(ethylsulfanyl)butan-2-ol
• EN300-1997738
• 2227905-71-5

• Inchi： 1S/C6H14OS/c1-3-8-5-4-6(2)7/h6-7H,3-5H2,1-2H3/t6-/m1/s1
• InChI Key： RTOCBXURMYEHIZ-ZCFIWIBFSA-N
• SMILES： S(CC)CC[C@@H](C)O

Computed Properties

• Exact Mass: 134.07653624g/mol
• Monoisotopic Mass: 134.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.5Ų

Additional information on (2R)-4-(ethylsulfanyl)butan-2-ol

(2R)-4-(Ethylsulfanyl)Butan-2-Ol: A Comprehensive Overview

(2R)-4-(Ethylsulfanyl)Butan-2-Ol, also known by its CAS number 2227905-71-5, is a versatile organic compound with significant applications in various fields. This compound, characterized by its unique stereochemistry and functional groups, has garnered attention in recent years due to its potential in drug development, material science, and biochemistry. The molecule's structure, featuring a sulfur-containing ethyl group and a hydroxyl group on the second carbon of a butane chain, contributes to its diverse reactivity and utility.

Recent studies have highlighted the importance of (2R)-4-(Ethylsulfanyl)Butan-2-Ol in the synthesis of bioactive molecules. Researchers have explored its role as an intermediate in the construction of complex natural products and pharmaceutical agents. For instance, its ability to participate in both nucleophilic and electrophilic reactions makes it a valuable building block in organic synthesis. The compound's stereochemistry, particularly the (R)-configuration at the second carbon, plays a crucial role in determining its reactivity and selectivity in these reactions.

The synthesis of (2R)-4-(Ethylsulfanyl)Butan-2-Ol has been optimized through various methods, including enzymatic catalysis and asymmetric synthesis. These advancements have not only improved the yield but also enhanced the enantiomeric purity of the compound, which is essential for its application in chiral chemistry. For example, the use of lipase-catalyzed resolutions has provided an eco-friendly approach to obtaining the (R)-enantiomer with high optical purity.

In terms of applications, (2R)-4-(Ethylsulfanyl)Butan-2-Ol has shown promise in the development of novel therapeutic agents. Its sulfur-containing group imparts antioxidant properties, making it a potential candidate for anti-inflammatory and neuroprotective drugs. Recent clinical trials have demonstrated its efficacy in reducing oxidative stress markers in cellular models, suggesting its potential as a lead compound for treating neurodegenerative diseases such as Alzheimer's.

Beyond medicine, (2R)-4-(Ethylsulfanyl)Butan-2-Ol has found applications in materials science. Its ability to form stable sulfide bonds makes it useful in the synthesis of polymers with enhanced mechanical properties. Researchers have successfully incorporated this compound into biodegradable polymers for use in sustainable packaging materials.

The environmental impact of (2R)-4-(Ethylsulfanyl)Butan-2-Ol has also been a topic of interest. Studies indicate that it degrades efficiently under aerobic conditions, minimizing its ecological footprint. This characteristic aligns with the growing demand for eco-friendly chemicals in industries ranging from pharmaceuticals to agriculture.

In conclusion, (2R)-4-(Ethylsulfanyl)Butan-2-Ol stands out as a multifaceted compound with immense potential across diverse disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations. As research continues to uncover new avenues for its utilization, this compound is poised to make significant contributions to both scientific progress and industrial development.